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Compound of Interest

Compound Name: Sertindole-d4

Cat. No.: B12428311

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, handling, and storage of

Sertindole-d4 stock solutions. Sertindole-d4 is the deuterated form of Sertindole, an atypical

antipsychotic medication.[1][2][3][4][5] Deuterated compounds are valuable in research,

particularly in pharmacokinetic and metabolic studies, as the substitution of hydrogen with

deuterium can alter the drug's metabolic profile.[1][2][3][5][6]
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Property Value

Chemical Name
1-[2-[4-[5-Chloro-1-(4-fluorophenyl)-1H-indol-3-

yl]-1-piperidinyl]ethyl-d4]-2-imidazolidinone

Alternate Names Serdolect-d4, Zerdol-d4[4]

CAS Number 1794737-42-0[1][2][4]

Molecular Formula C₂₄H₂₂D₄ClFN₄O[1][2][4]

Molecular Weight 444.97 g/mol [1][2][4]

Appearance White to off-white solid[1]

Solubility and Recommended Solvents
Proper solvent selection is critical for preparing a stable and accurate stock solution. The

solubility of Sertindole-d4 has been determined in several common laboratory solvents.

Solvent Solubility
Molar
Concentration (at
saturation)

Notes

Dimethylformamide

(DMF)
≥ 15 mg/mL[1][2] ≥ 33.71 mM[1][2] -

Dimethyl sulfoxide

(DMSO)
≥ 5 mg/mL[1][2] ≥ 11.24 mM[1][2]

Use newly opened,

anhydrous DMSO as

it is hygroscopic,

which can impact

solubility.[1]

For aqueous solutions, it is recommended to first dissolve Sertindole in DMF and then dilute

with the aqueous buffer of choice. A 1:3 solution of DMF:PBS (pH 7.2) yields a solubility of

approximately 0.25 mg/mL for the non-deuterated form, Sertindole.[7] It is advised not to store

the aqueous solution for more than one day.[7]
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Experimental Protocol: Preparation of a 10 mM
Sertindole-d4 Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Sertindole-d4 in DMSO.

Materials:

Sertindole-d4 solid

Anhydrous Dimethyl sulfoxide (DMSO), newly opened

Calibrated analytical balance

Sterile, amber glass vial with a screw cap or a vial that can be sealed to be light-protecting

and airtight

Sterile, precision micropipettes and tips

Vortex mixer

Optional: Inert gas (e.g., Argon or Nitrogen) and a desiccator

Procedure:

Pre-weighing Preparations:

Ensure all glassware is thoroughly dried to minimize moisture contact, which can affect the

stability of the deuterated compound.[6][8]

Allow the Sertindole-d4 container to equilibrate to room temperature before opening to

prevent condensation.[9]

Weighing Sertindole-d4:

Tare the amber glass vial on the analytical balance.

Carefully weigh the desired amount of Sertindole-d4 directly into the vial. For example, to

prepare 1 mL of a 10 mM solution, weigh 4.4497 mg of Sertindole-d4.
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Solvent Addition:

Using a precision micropipette, add the calculated volume of anhydrous DMSO to the vial

containing the Sertindole-d4. For a 10 mM solution, the volume of DMSO required can be

calculated using the following formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol )

* Concentration (mol/L))

For 4.4497 mg of Sertindole-d4, you would add 1 mL of DMSO.

Dissolution:

Securely cap the vial.

Vortex the solution until the Sertindole-d4 is completely dissolved. Gentle warming to

37°C or sonication can be used to aid dissolution if necessary.[3][5]

Inert Atmosphere (Optional but Recommended):

For long-term storage and to minimize the risk of hydrogen-deuterium exchange, it is

advisable to flush the headspace of the vial with an inert gas like argon or nitrogen before

tightly sealing.[6]

Labeling and Storage:

Clearly label the vial with the compound name, concentration, solvent, and preparation

date.

Store the stock solution under the recommended conditions.

Storage and Stability
The stability of deuterated compounds and their solutions is paramount for experimental

reproducibility.
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Form
Storage
Temperature

Duration Conditions

Solid 4°C[1][2]
As per manufacturer's

recommendation

Sealed from moisture

and light.[1][2]

Stock Solution in

Solvent
-20°C[1] 1 month[1]

Sealed, protected

from light and

moisture.[1]

-80°C[1] 6 months[1]

Sealed, protected

from light and

moisture.[1]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into smaller, single-use volumes before storage.[1]

Safety Precautions and Handling of Deuterated
Compounds

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and gloves, when handling Sertindole-d4 and organic solvents.

Hygroscopicity: Deuterated compounds can be hygroscopic.[6] Handle in a dry environment,

such as a glove box or under a stream of dry, inert gas, to minimize exposure to atmospheric

moisture.[6]

Hydrogen-Deuterium (H-D) Exchange: To prevent the exchange of deuterium atoms with

hydrogen from the environment, avoid contact with protic solvents (e.g., water, alcohols)

unless part of the experimental design.[6] Working under an inert atmosphere minimizes this

risk.[6]

Light Sensitivity: Store both the solid compound and its solutions protected from light, for

example, in amber vials.[9]

Experimental Workflow Diagram
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The following diagram illustrates the key steps in the preparation of a Sertindole-d4 stock

solution.

Preparation Storage & Handling

Start Weigh Sertindole-d4 Add Anhydrous Solvent Vortex to Dissolve Aliquot into Vials Store at -20°C or -80°C Ready for Use

Click to download full resolution via product page

Caption: Workflow for Sertindole-d4 Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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